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Compound of Interest

Compound Name: (R)-MLT-985

Cat. No.: B15620862

Essential Safety and Handling Guide for (R)-MLT-
985

This guide provides critical safety and logistical information for the handling and disposal of (R)-
MLT-985, a potent and selective allosteric MALT1 protease inhibitor.[1][2][3][4] Due to its potent
biological activity, all personnel must adhere to these strict safety protocols to minimize
exposure and ensure a safe laboratory environment. This compound is intended for research
use only.[5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling (R)-MLT-985.
The following PPE must be worn at all times in the designated handling area.

o Eye Protection: Chemical safety goggles with side shields are required to protect against
splashes and airborne patrticles.[6]

o Hand Protection: Nitrile gloves are essential. For prolonged handling or when there is a risk
of direct contact, double-gloving is recommended.[6][7][8] Gloves must be changed
immediately if they become contaminated.[6][7]

« Body Protection: A fully buttoned lab coat must be worn.[6] For procedures with a higher risk
of generating aerosols or splashes, a disposable gown should be considered.
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» Respiratory Protection: When handling the solid compound (e.g., weighing) or performing
any procedure that may generate dust or aerosols, a NIOSH-approved respirator is
necessary.[6] All handling of the solid form should occur in a certified chemical fume hood.[6]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination.

2.1. Preparation and Weighing:

Designate a specific area within a chemical fume hood for handling (R)-MLT-985.

e Ensure all necessary equipment (e.g., spatulas, weigh boats, vials) is clean and readily
available within the hood.

o Carefully weigh the required amount of the compound, taking care to minimize the creation
of dust.[6]

» Clean the weighing area and all equipment thoroughly with an appropriate solvent (e.g., 70%
ethanol) after use.

2.2. Dissolving the Compound:

(R)-MLT-985 is soluble in DMSO.[5]

Add the solvent to the vial containing the pre-weighed compound.

Cap the vial securely before agitating or vortexing to dissolve the compound.

If heating is required to aid dissolution, use a controlled heating block and ensure adequate
ventilation.

2.3. Experimental Use:
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e Clearly label all solutions containing (R)-MLT-985 with the compound name, concentration,
solvent, and date of preparation.

» When performing experiments, ensure that all procedures are conducted in a manner that
minimizes the generation of aerosols or splashes.

e Work over a disposable absorbent bench protector to contain any potential spills.

Disposal Plan

All waste materials contaminated with (R)-MLT-985 must be disposed of as hazardous
chemical waste in accordance with institutional and local regulations.

e Solid Waste: Contaminated solid waste, including gloves, weigh boats, pipette tips, and
disposable gowns, should be collected in a dedicated, clearly labeled hazardous waste
container.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
properly labeled hazardous liquid waste container. Do not mix with other waste streams
unless compatibility has been confirmed.

» Decontamination: All non-disposable equipment and work surfaces should be
decontaminated after use.

Quantitative Data Summary

The following table summarizes key quantitative data for (R)-MLT-985.
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Property Value Source
Molecular Formula C17H15CI2N902 [1112]
Molecular Weight 448.27 g/mol [2][5]
CAS Number 1832577-07-7 [1][2]
IC50 (MALT1) 3nM [1][2][3]
IC50 (IL-2 in Jurkat cells) 20 nM [1][2]
Appearance Solid powder [2][5]

Storage (Solid)

-20°C (long-term)

[1]5]

Storage (In Solvent)

-80°C (up to 6 months), -20°C

(up to 1 month)

[2](3]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for safely handling (R)-MLT-985, from

preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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